Cas no 428496-25-7 (2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde)

2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde structure
428496-25-7 structure
Product Name:2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde
CAS No:428496-25-7
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD02256830
CID:3057408
PubChem ID:2168607
Update Time:2025-04-21

2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde
    • 4-(ALLYLOXY)-2-BROMO-5-METHOXYBENZALDEHYDE
    • 2-bromo-5-methoxy-4-prop-2-enoxybenzaldehyde
    • 428496-25-7
    • BBL037973
    • AKOS000303614
    • AB00108960-01
    • EN300-228030
    • Cambridge id 6491773
    • DSA49625
    • SR-01000235797-1
    • SR-01000235797
    • Z57349087
    • STK201247
    • CS-0117464
    • MDL: MFCD02256830
    • Inchi: 1S/C11H11BrO3/c1-3-4-15-11-6-9(12)8(7-13)5-10(11)14-2/h3,5-7H,1,4H2,2H3
    • InChI Key: AXHJQMLBUYKHLC-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1C=O)OC)OCC=C

Computed Properties

  • Exact Mass: 269.98916Da
  • Monoisotopic Mass: 269.98916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5Ų

2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498100-250 mg
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€198.50 2022-03-23
abcr
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abcr
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ChemScence
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Enamine
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2-bromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde
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Enamine
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